Cas no 888461-40-3 (ethyl 2-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamidoacetate)

• Product Name: ethyl 2-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamidoacetate
• CAS No: 888461-40-3
• MF: C₁₈H₂₀N₄O₄S
• MW: 388.440802574158
• CID: 6031656
• PubChem ID: 16801310
• Update Time: 2025-06-11

ethyl 2-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamidoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamidoacetate
• ethyl 2-[[2-[(3-ethyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetyl]amino]acetate
• AB00677002-01
• AKOS024616998
• F1882-1282
• ethyl 2-(2-((3-ethyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamido)acetate
• 888461-40-3
• ethyl 2-[2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamido]acetate

• Inchi： 1S/C18H20N4O4S/c1-3-22-17(25)16-15(11-7-5-6-8-12(11)20-16)21-18(22)27-10-13(23)19-9-14(24)26-4-2/h5-8,20H,3-4,9-10H2,1-2H3,(H,19,23)
• InChI Key： CDYSLPUSZWGUBN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(CSC1N(CC)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1)=O

Computed Properties

• Exact Mass: 388.12052631g/mol
• Monoisotopic Mass: 388.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 129Ų

Additional information on ethyl 2-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamidoacetate

Introduction to Ethyl 2-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamidoacetate (CAS No. 888461-40-3)

Ethyl 2-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl}acetamidoacetate

is a specialized chemical compound with significant implications in the field of pharmaceutical research and development. This compound, identified by its CAS number 888461-40-3, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The intricate molecular framework of this compound includes a pyrimido[5,4-b]indole core, which is a key feature that contributes to its distinct chemical behavior and biological activity.

The< strong>pyrimido[5,4-b]indole scaffold is a heterocyclic structure that has been extensively studied for its role in various biological processes. This scaffold is known to exhibit a wide range of pharmacological activities, making it a valuable component in the design of novel therapeutic agents. The presence of the< strong>sulfanyl group in the molecule further enhances its potential as a pharmacophore, as sulfur-containing compounds are often associated with significant biological interactions.

In recent years, there has been growing interest in the development of new drugs that target complex diseases such as cancer and inflammatory disorders. The< strong>Ethyl 2-2-(3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl)sulfanylacetamidoacetate compound has been investigated for its potential role in modulating key cellular pathways involved in these diseases. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes and receptors that are critical for disease progression.

The synthesis of< strong>Ethyl 2-2-(3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl)sulfanylacetamidoacetate involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process and obtain the desired compound in substantial quantities. This has been crucial for conducting further studies on its biological activity and potential therapeutic applications.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. The< strong>pyrimido[5,4-b]indole core and the< strong>sulfanyl group provide multiple sites for functionalization, allowing researchers to modify the molecule and enhance its pharmacological properties. This flexibility has led to the development of several derivatives that have shown promising results in preclinical studies.

The< strong>Ethyl 2-2-(3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl)sulfanylacetamidoacetate compound has also been explored for its potential role in addressing drug resistance issues. Resistance to conventional therapies is a major challenge in the treatment of various diseases, particularly cancer. By targeting novel molecular mechanisms, this compound may offer a solution to overcome resistance and improve patient outcomes.

In conclusion, Ethyl 2-2-(3-Ethyl-4-Oxo--3H,4H,5H-Pyrimido[5,4-b]-indole--2--ylsulfanyl)888461- 40- 3) represents a promising candidate for further research and development in pharmaceuticals. Its unique structural features and potential biological activities make it an attractive molecule for designing new drugs targeting various diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in the advancement of modern medicine.